Cas no 143207-80-1 (2-(2-Phenylethyl)benzene-1,3,5-triol)

2-(2-Phenylethyl)benzene-1,3,5-triol structure
143207-80-1 structure
Product Name:2-(2-Phenylethyl)benzene-1,3,5-triol
CAS No:143207-80-1
MF:C14H14O3
MW:230.259164333344
CID:2775797
PubChem ID:15664659
Update Time:2025-04-21

2-(2-Phenylethyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

    • DTXCID90527296
    • SCHEMBL9742762
    • DTXSID70576525
    • 143207-80-1
    • 2-(2-Phenylethyl)benzene-1,3,5-triol
    • Inchi: 1S/C14H14O3/c15-11-8-13(16)12(14(17)9-11)7-6-10-4-2-1-3-5-10/h1-5,8-9,15-17H,6-7H2
    • InChI Key: GRENUECLWIEAME-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C=1CCC1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 230.094294304g/mol
  • Monoisotopic Mass: 230.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.7Ų
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